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Compound of Interest

Compound Name: 2,7-Dimethylbenz[a]anthracene
CAS No.: 857535-92-3
Cat. No.: B588324
Get Quote
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Executive Summary

2,7-Dimethylbenz[a]anthracene (2,7-DMBA) is a polycyclic aromatic hydrocarbon (PAH)
acting as a pro-carcinogen.[1][2] While it shares the structural backbone of the widely utilized
7,12-dimethylbenz[a]anthracene (7,12-DMBA), its biological profile is distinct due to the
placement of methyl groups at the 2 and 7 positions. This isomer is primarily utilized in
comparative oncology and chemoprevention studies, specifically serving as a mammary tumor
initiator in rodent models to evaluate the efficacy of dietary interventions (e.g., milk lipids,
selenium).

Key Technical Distinction:
e 7,12-DMBA: High potency; standard reference for rapid tumor induction.

* 2,7-DMBA: Moderate/Variable potency; often used to study structure-activity relationships
(SAR) and specific metabolic resistance pathways.

Chemical Structure & Properties
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The carcinogenic potential of benz[a]anthracene derivatives is governed by the Bay Region
Theory. The biological activity of 2,7-DMBA is dictated by the steric and electronic effects of
methylation at the A-ring (position 2) and the meso-region (position 7).

Property Specification

IUPAC Name 2,7-dimethylbenz[a]anthracene
Molecular Formula C20H16

Molecular Weight 256.34 g/mol

Methyl substitution at the 7-position (meso-
Key Structural Feature region) enhances reactivity; 2-position

substitution modifies metabolic clearance.

N Lipophilic; soluble in DMSO, Acetone, Corn QOil.
Solubility )
Insoluble in water.

Mechanism of Action: Metabolic Bioactivation

Like other PAHSs, 2,7-DMBA is biologically inert until metabolically activated by the Cytochrome
P450 (CYP) system. The ultimate carcinogen is a diol-epoxide capable of intercalating DNA
and forming covalent adducts with guanine residues.

The Bioactivation Pathway

o Oxidation: CYP1A1/1B1 introduces an epoxide group.
o Hydrolysis: Epoxide Hydrolase (mEH) converts the epoxide to a dihydrodiol.
e Secondary Oxidation: A second CYP-mediated step creates the highly reactive diol-epoxide.

o DNA Damage: The diol-epoxide attacks the exocyclic amino group of deoxyguanosine,
causing replication errors (e.g., G->T transversions) in critical oncogenes like H-ras.

Visualization: Signaling & Activation Pathway
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Caption: Step-wise metabolic activation of 2,7-DMBA from inert lipophile to mutagenic DNA
adduct.

Biological Activity Profile
Carcinogenicity (Mammary Tumorigenesis)

2,7-DMBA is a validated mammary carcinogen in Sprague-Dawley and Wistar rats. While less
aggressive than 7,12-DMBA, it is sufficient to induce papillary carcinomas and
adenocarcinomas.

o Latency: Tumors typically appear 8—16 weeks post-administration.
¢ Incidence: Variable (40—-80%) depending on dosage and dietary fat content.

o Modulation: Studies (e.g., Yanagi et al.) demonstrate that high-fat diets (corn oil) enhance
tumorigenesis, while specific milk lipids may not, making 2,7-DMBA a specific tool for
nutritional toxicology.

Mutagenicity[3][4]

* Ames Test: Positive in Salmonella typhimurium strains TA98 and TA100 (requires S9
metabolic activation).

o Genotoxicity: Induces sister chromatid exchanges (SCE) and chromosomal aberrations in
bone marrow cells.
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Comparative Potency: 2,7-DMBA vs. 7,12-DMBA

Feature 2,7-DMBA 7,12-DMBA
Tumor Yield Moderate High (Standard Reference)
Target Organ Mammary Gland, Skin Mammary Gland, Skin, Ovary
) o Rapid activation (Bay region +
Metabolic Rate Slower activation
Meso)
Primary Use Nutritional modulation studies Rapid carcinogenesis models

Experimental Protocols
Protocol A: In Vivo Mammary Tumor Induction (Rat
Model)

Obijective: To induce mammary adenocarcinomas for chemoprevention screening.
Reagents:

e 2,7-DMBA (purity >98%)

e Vehicle: Sesame oil or Corn oil (stripped)

Workflow:

Acclimatization: Use female Sprague-Dawley rats (age 40-50 days). This age is critical as
the mammary gland is in rapid proliferation (terminal end buds).

e Preparation: Dissolve 2,7-DMBA in vehicle to a concentration of 10-20 mg/mL. (Requires
gentle heating/sonication).

o Administration: Administer a single intragastric (i.g.) gavage dose of 20 mg/animal (approx.
80-100 mg/kg body weight).

» Palpation: Begin weekly palpation of all mammary glands starting week 4 post-gavage.

e Termination: Sacrifice animals when tumors reach 2 cm diameter or at week 20.
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 Histology: Fix tumors in 10% neutral buffered formalin for H&E staining to confirm
adenocarcinoma vs. fibroadenoma.

Protocol B: In Vitro Metabolic Activation Assay

Objective: To verify bioactivation potential in specific cell lines.
e Cell Line: MCF-7 (Breast) or HepG2 (Liver - metabolic control).
e Treatment: Incubate cells with 2,7-DMBA (0.1, 1.0, 5.0 uM) for 24 hours.
» Readout:
o CYP Induction: measure CYP1A1l mRNA via qPCR.

o DNA Damage: Comet Assay or y-H2AX immunostaining.

Visualization: Experimental Workflow
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Caption: Standard workflow for 2,7-DMBA induced mammary tumorigenesis.
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for methylated benz[a]anthracenes). Link

¢ |IARC Monographs. Polycyclic Aromatic Hydrocarbons. (General reference for PAH
bioactivation mechanisms). Link

Technical Note on Isomer Confusion: Researchers must exercise caution when sourcing
"DMBA". The term is colloquially used for the 7,12-isomer due to its ubiquity. Ensure the CAS
number and chemical structure correspond specifically to 2,7-dimethylbenz[a]anthracene if
the experimental design requires this specific isomer's lower/moderate potency profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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